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Compound of Interest

Compound Name: AS2553627

Cat. No.: B605612 Get Quote

Disclaimer: The compound identifier "AS2553627" is not standard. However, research

suggests a high likelihood of it being associated with CAS Number 2055362-74-6, also known

as ADH-503. This guide is based on the hazard information available for this specific chemical.

It is imperative to always consult the specific Safety Data Sheet (SDS) provided by the supplier

before handling any chemical.

This document provides essential safety and logistical information for researchers, scientists,

and drug development professionals handling AS2553627 (ADH-503). The following

procedural guidance is designed to ensure safe operational use and disposal.

Hazard Identification and Personal Protective
Equipment (PPE)
Based on the available hazard information for ADH-503 (CAS 2055362-74-6), the compound is

classified with the following hazards.[1] The required personal protective equipment is

determined by these classifications.
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Hazard Statement Description GHS Pictogram

H302 Harmful if swallowed Exclamation Mark

H315 Causes skin irritation Exclamation Mark

H319 Causes serious eye irritation Exclamation Mark

H335 May cause respiratory irritation Exclamation Mark

Recommended Personal Protective Equipment (PPE)

The following table summarizes the recommended PPE for handling AS2553627 (ADH-503).

PPE Category Specification

Hand Protection

Chemical-resistant gloves (e.g., nitrile,

neoprene). Inspect gloves for tears or holes

before and during use. Change gloves

frequently.

Eye/Face Protection

Safety glasses with side shields or chemical

safety goggles. A face shield may be required

for splash-prone procedures.

Skin and Body

A lab coat should be worn at all times. For

procedures with a higher risk of exposure,

consider a chemical-resistant apron or coveralls.

Respiratory

Use in a well-ventilated area. If dust or aerosols

may be generated, a NIOSH-approved

respirator with an appropriate particulate filter is

recommended.

Operational and Disposal Plans
Handling and Storage:

Engineering Controls: Handle in a chemical fume hood to minimize inhalation exposure.
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Safe Handling Practices: Avoid contact with skin and eyes. Avoid inhalation of dust or

aerosols. Wash hands thoroughly after handling.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area.

Disposal Plan:

Waste Characterization: AS2553627 (ADH-503) waste should be considered hazardous.

Disposal: Dispose of waste material in accordance with local, state, and federal regulations.

Do not dispose of down the drain or in regular trash. Use a licensed chemical waste disposal

company.

Experimental Protocols: Key Safety Checkpoints
While specific experimental protocols will vary, the following safety checkpoints are essential

when working with AS2553627 (ADH-503).

Risk Assessment: Before starting any new procedure, perform a risk assessment to identify

potential hazards and determine the necessary safety precautions.

PPE Adherence: Ensure all personnel involved are wearing the appropriate PPE as outlined

in the table above.

Spill Response: Be prepared for a spill. Have a spill kit readily available that is appropriate

for a solid chemical. In case of a spill, evacuate the immediate area, prevent the spread of

the dust, and follow your institution's spill cleanup protocol.

First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.

Skin Contact: Immediately wash skin with soap and plenty of water. Remove contaminated

clothing. Seek medical attention if irritation develops.

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Seek medical attention.
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Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Seek medical attention.

Visual Safety Guides
The following diagrams illustrate key safety workflows for handling AS2553627 (ADH-503).
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Caption: Workflow for the safe handling of AS2553627 (ADH-503).
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Required Personal Protective Equipment Additional PPE for High-Risk Procedures

Handling AS2553627 (ADH-503)

Chemical-Resistant Gloves Safety Goggles/Glasses Lab Coat NIOSH-Approved Respirator
(if dust/aerosol is generated)

High-Risk Procedure?

Face Shield
(for splash hazards)

High-Risk Procedure?

Click to download full resolution via product page

Caption: PPE selection guide for handling AS2553627 (ADH-503).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b605612?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605612?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

